Cas no 847752-18-5 (3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde)

• Product Name: 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde
• CAS No: 847752-18-5
• MF: C₁₄H₉BrN₄O₂
• MW: 345.150861501694
• CID: 5447420
• PubChem ID: 4850746
• Update Time: 2025-06-12

3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS008019341
• 3-bromo-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)oxy]benzaldehyde
• EN300-1191598
• 3-bromo-4-(1-phenyltetrazol-5-yl)oxybenzaldehyde
• 847752-18-5
• Z54981501
• 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde

• Inchi： 1S/C14H9BrN4O2/c15-12-8-10(9-20)6-7-13(12)21-14-16-17-18-19(14)11-4-2-1-3-5-11/h1-9H
• InChI Key： JJVVMJJILIKZCY-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2N(C3=CC=CC=C3)N=NN=2)C(Br)=C1

Computed Properties

• Exact Mass: 343.99089g/mol
• Monoisotopic Mass: 343.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.2±60.0 °C(Predicted)
• pka: -0.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde

Research Brief on 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde (CAS: 847752-18-5)

3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde (CAS: 847752-18-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and benzaldehyde functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde make it an attractive scaffold for designing pharmacologically active compounds. The tetrazole moiety, known for its bioisosteric properties, can mimic carboxylic acids, enhancing the metabolic stability and bioavailability of derived molecules. Meanwhile, the bromo and benzaldehyde groups provide reactive sites for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent research has focused on the synthesis and characterization of derivatives based on this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in developing potent inhibitors of protein kinases involved in inflammatory pathways. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity and selectivity, resulting in promising lead candidates for treating chronic inflammatory diseases.

Another significant application of 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde is in the field of antimicrobial drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a precursor for synthesizing novel antibacterial agents. The study reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde. A 2023 paper in Organic Process Research & Development described a green chemistry approach using catalytic reactions to reduce waste and improve yield, making it more accessible for industrial-scale applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Future research directions may include computational modeling to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles and further in vivo studies to validate efficacy and safety. The continued exploration of 3-Bromo-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzaldehyde and its derivatives holds great promise for addressing unmet medical needs in various therapeutic areas.